molecular formula C9H8BrCl2NO3 B8428924 1-Bromo-3-(2,6-dichloro-4-nitrophenyloxy)propane

1-Bromo-3-(2,6-dichloro-4-nitrophenyloxy)propane

Cat. No.: B8428924
M. Wt: 328.97 g/mol
InChI Key: UVISXMGSJLUAHV-UHFFFAOYSA-N
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Description

1-Bromo-3-(2,6-dichloro-4-nitrophenyloxy)propane is a useful research compound. Its molecular formula is C9H8BrCl2NO3 and its molecular weight is 328.97 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8BrCl2NO3

Molecular Weight

328.97 g/mol

IUPAC Name

2-(3-bromopropoxy)-1,3-dichloro-5-nitrobenzene

InChI

InChI=1S/C9H8BrCl2NO3/c10-2-1-3-16-9-7(11)4-6(13(14)15)5-8(9)12/h4-5H,1-3H2

InChI Key

UVISXMGSJLUAHV-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1Cl)OCCCBr)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4.16 g of 2,6-dichloro-4-nitrophenol, 40.4 g of 1,3-dibromopropane, 2.76 g of potassium carbonate and 2.46 g of potassium t-butoxide was heated under reflux for 4 hours in 50 ml of methyl ethyl ketone. The reaction mixture was allowed to cool down and insoluble matters were filtered off. The filtrate was concentrated under reduced pressure. The residue was dissolved in chloroform. The thus-prepared chloroform solution was washed with water, and the chloroform was then distilled off. The residue was purified by chromatography on a silica gel column (eluent: chloroform/hexane=4/1, by volume) to obtain 6.24 g of 1-bromo-3-(2,6-dichloro-4-nitrophenyloxy)propane. This compound was employed in the next reaction without any further purification.
Quantity
4.16 g
Type
reactant
Reaction Step One
Quantity
40.4 g
Type
reactant
Reaction Step One
Quantity
2.76 g
Type
reactant
Reaction Step One
Quantity
2.46 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two

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